2,2-Dimethylbutanedinitrile
Overview
Description
“2,2-Dimethylbutanedinitrile” is a chemical compound with the molecular formula C6H11N . It has a molecular weight of 97.16 g/mol . It is also known by other synonyms such as “Dimethylaethylessigsaurenitril” and "AKOS012320702" .
Molecular Structure Analysis
“this compound” contains a total of 15 bonds; 7 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 triple bonds, and 2 nitrile(s) (aliphatic) .
Physical and Chemical Properties Analysis
The compound has a molecular weight of 108.14 g/mol. Other computed properties include a Hydrogen Bond Donor Count of 0, a Hydrogen Bond Acceptor Count of 1, a Rotatable Bond Count of 1, and a Topological Polar Surface Area of 23.8 Ų .
Scientific Research Applications
Organometallic Chemistry
2,2-Dimethylbutanedinitrile is involved in sophisticated chemical interactions in the realm of organometallic chemistry. For instance, its isomer, 2,3-dimethylbutadiene, when combined with Group 4 metals in constrained geometry, leads to the formation of compounds with significant potential in catalysis and material science. Notably, reactions with isonitriles result in complex structures like titana-aziridine and 2,5-diazametallacyclopentane derivatives, showcasing the compound's versatility in forming intricate molecular architectures (Chen et al., 2018).
Catalysis
This compound's derivative, 2,3-dimethylbutane, is effectively converted into 2,3-dimethylbutenes using bimetallic catalysts like Pt-Sn/Li-Al2O3. This transformation is critical in industrial processes, and the compound's stability under reaction conditions highlights its importance in catalyst design and application (Rougé et al., 2019).
Surface Tension Studies
The physical properties of this compound, such as surface tension, have been meticulously studied, providing valuable data for industrial applications, including material design and quality control in manufacturing processes (Gao et al., 2009).
Photochemical Reactivity
The compound's reactivity under photochemical conditions has been explored, particularly in the context of cycloaddition reactions, providing insights into its potential use in synthetic organic chemistry (Howell et al., 2000).
Future Directions
Properties
IUPAC Name |
2,2-dimethylbutanedinitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2/c1-6(2,5-8)3-4-7/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLGGGDFEPZVRLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC#N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40293737 |
Source
|
| Record name | 2,2-dimethylbutanedinitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40293737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
13706-71-3 |
Source
|
| Record name | NSC91825 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91825 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,2-dimethylbutanedinitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40293737 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
